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Compound of Interest

Compound Name: GSK-1520489A

Cat. No.: B10832125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-1520489A is a potent and selective inhibitor of Protein Kinase, Membrane Associated

Tyrosine/Threonine 1 (PKMYT1). PKMYT1 is a key negative regulator of the G2/M cell cycle

checkpoint, primarily functioning to inhibit Cyclin-Dependent Kinase 1 (CDK1). By

phosphorylating CDK1 on Threonine 14 and Tyrosine 15 residues, PKMYT1 prevents

premature entry into mitosis, allowing for DNA repair and ensuring genomic stability. In many

cancer cells, the G1/S checkpoint is defective, leading to a greater reliance on the G2/M

checkpoint for survival. Inhibition of PKMYT1 by GSK-1520489A can therefore force these

cancer cells into premature and catastrophic mitosis, leading to cell death. This makes GSK-
1520489A a promising agent for cancer research and therapeutic development.

These application notes provide detailed protocols and guidelines for the use of GSK-
1520489A in a variety of cell culture-based assays.
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Parameter Value Reference

Target

Protein Kinase, Membrane

Associated Tyrosine/Threonine

1 (PKMYT1)

[1][2]

IC50 115 nM [2]

Ki 10.94 nM [2]

Molecular Weight 425.5 g/mol [3]

Solubility
In DMSO: 11 mg/mL (25.85

mM)
[3]

Signaling Pathway
The following diagram illustrates the role of PKMYT1 in the G2/M cell cycle checkpoint and the

mechanism of action for GSK-1520489A.
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1. Seed HT29 cells

2. Treat with GSK-1520489A
(e.g., 4 µM for 24 hours)

3. Lyse cells and quantify protein

4. SDS-PAGE and transfer to membrane

5. Block membrane and incubate
with primary antibodies

(p-CDK1 Tyr15, total CDK1, loading control)

6. Incubate with secondary antibody

7. Detect and analyze protein bands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for GSK-1520489A in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10832125#how-to-use-gsk-1520489a-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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